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Compound of Interest

Compound Name: 5-ethyl-2-(trifluoromethyl)aniline

Cat. No.: B6255335 Get Quote

An In-depth Technical Guide to 5-ethyl-2-(trifluoromethyl)aniline

Core Topic: 5-ethyl-2-(trifluoromethyl)aniline
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 5-ethyl-2-(trifluoromethyl)aniline,

a fluorinated aromatic amine. Given the limited direct experimental data for this specific

molecule, this guide leverages data from closely related analogs to present a thorough profile

covering its physicochemical properties, potential synthetic and analytical methodologies, and

expected biological relevance. The inclusion of the trifluoromethyl group, a common moiety in

pharmaceuticals, suggests its potential as a valuable building block in medicinal chemistry.

Physicochemical Properties
The molecular formula for 5-ethyl-2-(trifluoromethyl)aniline is determined to be C₉H₁₁F₃N. A

summary of its calculated and estimated physicochemical properties, benchmarked against

similar compounds, is presented below.
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Property Value Source/Method

Molecular Formula C₉H₁₁F₃N IUPAC Nomenclature

Molecular Weight 205.19 g/mol Calculation

Appearance

Likely a colorless to pale

yellow liquid or low melting

solid

Analogy to similar anilines

Melting Point Estimated range: 20-40 °C

Based on analogs like 5-fluoro-

2-(trifluoromethyl)aniline (29-

32 °C)[1]

Boiling Point
Estimated range: 190-210 °C

at 760 mmHg

Based on analogs like 5-fluoro-

2-(trifluoromethyl)aniline (185.6

°C)[1]

Solubility

Insoluble in water; Soluble in

common organic solvents

(e.g., ethanol, methanol,

acetone)

General property of similar

anilines[2]

pKa (of the conjugate acid) Estimated range: 0.4 - 1.0

Based on analogs like 5-fluoro-

2-(trifluoromethyl)aniline (0.45)

[2]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 5-ethyl-2-
(trifluoromethyl)aniline are not readily available in the literature. However, established

methods for analogous compounds can be adapted.

Synthesis Protocol: A Representative Method
A plausible synthetic route to 5-ethyl-2-(trifluoromethyl)aniline involves the reduction of a

corresponding nitro compound. The following protocol is adapted from the synthesis of 2-

methoxy-5-(trifluoromethyl)aniline[3][4].

Reaction: Reduction of 1-ethyl-4-nitro-2-(trifluoromethyl)benzene.
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Materials:

1-ethyl-4-nitro-2-(trifluoromethyl)benzene

Methanol (MeOH)

10% Palladium on activated carbon (Pd/C)

Hydrogen gas (H₂)

Celite or a similar filtration aid

Procedure:

In a suitable reaction vessel, dissolve 1-ethyl-4-nitro-2-(trifluoromethyl)benzene in methanol.

Add a catalytic amount of 10% Pd/C to the solution.

Stir the mixture at room temperature under a hydrogen atmosphere (e.g., using a balloon or

a hydrogenation apparatus) overnight.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance

Liquid Chromatography (HPLC).

Upon completion, filter the reaction mixture through a pad of Celite to remove the palladium

catalyst.

Concentrate the filtrate under reduced pressure to remove the methanol.

Dry the resulting crude product under vacuum to yield 5-ethyl-2-(trifluoromethyl)aniline.

Analytical Protocols
Purity and Separation:

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be

developed for purity assessment. A C18 column with a mobile phase gradient of acetonitrile

and water (with 0.1% trifluoroacetic acid or formic acid) would likely provide good separation.

Detection can be performed using a UV detector at a wavelength around 254 nm[5].
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Thin-Layer Chromatography (TLC): For rapid reaction monitoring, TLC can be performed on

silica gel plates. A mobile phase consisting of a mixture of hexane and ethyl acetate (e.g.,

80:20 v/v) would be a suitable starting point for achieving good separation[5]. Visualization

can be done under UV light.

Structural Characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR would show characteristic signals for the aromatic protons, the ethyl group's

methylene and methyl protons, and the amine protons.

¹³C NMR would reveal the carbon signals of the benzene ring, the ethyl group, and the

trifluoromethyl group (as a quartet due to C-F coupling).

¹⁹F NMR is crucial for confirming the presence and chemical environment of the

trifluoromethyl group.

Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight

of the compound. Electron ionization (EI) or electrospray ionization (ESI) techniques can be

employed. The mass spectrum would show a molecular ion peak corresponding to the

molecular weight of 205.19[3].

Biological Activity and Applications
The trifluoromethyl group is a key functional group in many pharmaceutical compounds due to

its ability to enhance properties such as metabolic stability, lipophilicity, and binding affinity[6].

While no specific biological activity has been reported for 5-ethyl-2-(trifluoromethyl)aniline,

its structural motifs are present in various biologically active molecules.

Anilines containing trifluoromethyl groups are important intermediates in the synthesis of:

Agrochemicals: Herbicides and pesticides.

Pharmaceuticals: Including anti-inflammatory, anti-cancer, and anti-depressant drugs[6]. For

instance, trifluoromethylaniline derivatives are core components of drugs like Celecoxib and

Prozac[6].
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The specific substitution pattern of 5-ethyl-2-(trifluoromethyl)aniline makes it a candidate for

further chemical modifications to explore its potential in drug discovery programs.

Visualizations
Synthetic Pathway

1-ethyl-4-nitro-2-(trifluoromethyl)benzene + H₂, 10% Pd/C
in Methanol 5-ethyl-2-(trifluoromethyl)aniline

Click to download full resolution via product page

Caption: A plausible synthetic route to 5-ethyl-2-(trifluoromethyl)aniline.
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Caption: General workflow for the synthesis, purification, and characterization of 5-ethyl-2-
(trifluoromethyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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